(S)-(-)-1,2-Diaminopropane dihydrochloride
CAS No.: 19777-66-3
VCID: VC0010419
Molecular Formula: C3H11ClN2
Molecular Weight: 110.58 g/mol
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Description | (S)-(-)-1,2-Diaminopropane dihydrochloride, also known as (S)-1,2-Diaminopropane dihydrochloride, is a chemical compound with the CAS No. 19777-66-3 . It appears as a white to almost white powder or crystal . The compound is soluble in water . Its melting point ranges from 238 to 243 °C . It exhibits optical activity with a specific rotation of $$α]22/D 4°, c = 20 in H2O . For safe storage, it should be kept under an inert atmosphere at room temperature . The compound is also associated with certain hazards, indicated by the signal word "Warning" and the pictogram "Exclamation Mark Irritant GHS07" . It can cause skin and serious eye irritation, and may cause respiratory tract irritation . This chemical is used in the synthesis of Dexrazoxane, a cardiac medicine . It can also be used in the preparation of chiral imidazoline derivatives with α-adrenergic blocking activity . A similar compound is (R)-1,2-Diaminopropane dihydrochloride, which has a CAS number of 19777-67-4 . It is also a solid with a melting point of 242 °C (dec.) and a specific rotation of 8° (C=1,MeOH) . |
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CAS No. | 19777-66-3 |
Product Name | (S)-(-)-1,2-Diaminopropane dihydrochloride |
Molecular Formula | C3H11ClN2 |
Molecular Weight | 110.58 g/mol |
IUPAC Name | (2S)-propane-1,2-diamine;hydrochloride |
Standard InChI | InChI=1S/C3H10N2.ClH/c1-3(5)2-4;/h3H,2,4-5H2,1H3;1H/t3-;/m0./s1 |
Standard InChIKey | NDCKJWQCEZPQOJ-DFWYDOINSA-N |
SMILES | CC(CN)N.Cl.Cl |
Canonical SMILES | CC(CN)N.Cl |
PubChem Compound | 71756164 |
Last Modified | Sep 12 2023 |
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